Betamethasone 9,11-Epoxide 17-Propionate
Betamethasone 9,11-Epoxide 17-Propionate
Brand Name:
Vulcanchem
CAS No.:
79578-39-5
VCID:
VC21114114
InChI:
InChI=1S/C25H32O6/c1-5-21(29)31-24(19(28)13-26)14(2)10-18-17-7-6-15-11-16(27)8-9-22(15,3)25(17)20(30-25)12-23(18,24)4/h8-9,11,14,17-18,20,26H,5-7,10,12-13H2,1-4H3/t14-,17-,18-,20-,22-,23-,24-,25+/m0/s1
SMILES:
CCC(=O)OC1(C(CC2C1(CC3C4(C2CCC5=CC(=O)C=CC54C)O3)C)C)C(=O)CO
Molecular Formula:
C25H32O6
Molecular Weight:
428.5 g/mol
Betamethasone 9,11-Epoxide 17-Propionate
CAS No.: 79578-39-5
Cat. No.: VC21114114
Molecular Formula: C25H32O6
Molecular Weight: 428.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 79578-39-5 |
|---|---|
| Molecular Formula | C25H32O6 |
| Molecular Weight | 428.5 g/mol |
| IUPAC Name | [(1S,2S,10S,11S,13S,14R,15S,17S)-14-(2-hydroxyacetyl)-2,13,15-trimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl] propanoate |
| Standard InChI | InChI=1S/C25H32O6/c1-5-21(29)31-24(19(28)13-26)14(2)10-18-17-7-6-15-11-16(27)8-9-22(15,3)25(17)20(30-25)12-23(18,24)4/h8-9,11,14,17-18,20,26H,5-7,10,12-13H2,1-4H3/t14-,17-,18-,20-,22-,23-,24-,25+/m0/s1 |
| Standard InChI Key | NBIYYIHMUGARAL-QYIVYLGBSA-N |
| Isomeric SMILES | CCC(=O)O[C@@]1([C@H](C[C@@H]2[C@@]1(C[C@H]3[C@@]4([C@H]2CCC5=CC(=O)C=C[C@@]54C)O3)C)C)C(=O)CO |
| SMILES | CCC(=O)OC1(C(CC2C1(CC3C4(C2CCC5=CC(=O)C=CC54C)O3)C)C)C(=O)CO |
| Canonical SMILES | CCC(=O)OC1(C(CC2C1(CC3C4(C2CCC5=CC(=O)C=CC54C)O3)C)C)C(=O)CO |
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